5-(3-Ethoxyphenyl)-3-[(3-methoxyphenyl)methylthio]-1,2,4-triazole-4-ylamine
CAS No.:
Cat. No.: VC20184641
Molecular Formula: C18H20N4O2S
Molecular Weight: 356.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C18H20N4O2S |
|---|---|
| Molecular Weight | 356.4 g/mol |
| IUPAC Name | 3-(3-ethoxyphenyl)-5-[(3-methoxyphenyl)methylsulfanyl]-1,2,4-triazol-4-amine |
| Standard InChI | InChI=1S/C18H20N4O2S/c1-3-24-16-9-5-7-14(11-16)17-20-21-18(22(17)19)25-12-13-6-4-8-15(10-13)23-2/h4-11H,3,12,19H2,1-2H3 |
| Standard InChI Key | ZZWINNPYKGCSON-UHFFFAOYSA-N |
| Canonical SMILES | CCOC1=CC=CC(=C1)C2=NN=C(N2N)SCC3=CC(=CC=C3)OC |
Introduction
5-(3-Ethoxyphenyl)-3-[(3-methoxyphenyl)methylthio]-1,2,4-triazole-4-ylamine is a complex organic compound belonging to the class of triazole derivatives. This compound features a unique molecular structure, incorporating a triazole ring substituted with ethoxyphenyl and methoxyphenyl groups, which may contribute to its diverse chemical and biological properties. Its molecular formula and weight are not explicitly detailed in the available literature, but it is known to have a molecular weight of 356.4 g/mol.
Mechanism of Action and Biological Activities
Triazole derivatives, including 5-(3-Ethoxyphenyl)-3-[(3-methoxyphenyl)methylthio]-1,2,4-triazole-4-ylamine, are known to inhibit enzymes by binding to their active sites, thereby disrupting normal cellular processes. The ethoxyphenyl and methoxyphenyl substituents may enhance binding affinity and specificity towards certain targets, contributing to their pharmacological effects.
Potential Applications
This compound has potential applications in several scientific fields due to its unique properties and mechanisms of action. Ongoing research may reveal additional applications based on its biological activities and chemical structure.
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